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Introduction
Chlorofluorocarbons (CFCs) are highly stable synthetic compounds that were once widely used

as refrigerants, solvents, and aerosol propellants.[1] Their chemical inertness, however, allows

them to persist in the environment and diffuse into the stratosphere, where they are

photolytically decomposed by ultraviolet radiation to release chlorine atoms. These chlorine

radicals catalytically destroy the ozone layer, which protects the Earth from harmful UV-B

radiation.[1]

While the Montreal Protocol has led to a significant reduction in the production and use of

major CFCs, there is ongoing interest in monitoring their residual levels in the environment and

in industrial products. This is crucial for ensuring compliance with regulations and for

understanding the long-term environmental impact of these substances.

This application note provides a comprehensive guide to the analytical methods for the

detection of 1,1,2-trichloro-1,2,2-trifluoroethane (CFC-113), a representative and historically

significant chlorofluorocarbon. The methodologies described herein are primarily based on gas

chromatography-mass spectrometry (GC-MS), a robust and sensitive technique for the analysis
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of volatile organic compounds. The principles and protocols can be adapted for the analysis of

other similar CFCs.

Physicochemical Properties of CFC-113
A thorough understanding of the physicochemical properties of the analyte is fundamental to

developing effective analytical methods. Key properties of CFC-113 are summarized in the

table below.

Property Value Source

Chemical Formula C2Cl3F3 [2]

Molecular Weight 187.376 g/mol [2]

Boiling Point 47.7 °C [3]

Melting Point -35 °C [3]

Density 1.56 g/mL at 25°C [3]

Water Solubility 170 mg/L [3]

Vapor Pressure 285 mmHg at 20°C [3]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the gold standard for the analysis of CFCs due to its excellent separation capabilities

and the high sensitivity and specificity of mass spectrometric detection.[4] The workflow for GC-

MS analysis of CFC-113 is depicted in the diagram below.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C76131&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C76131&Mask=200
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100JAWV.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100JAWV.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100JAWV.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100JAWV.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100JAWV.TXT
https://www.unido.org/sites/default/files/unido-publications/2023-01/Preparing-for-HCFC-phase-out-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-MS Analysis

Data Processing

Sample Collection
(Water, Air, Industrial Product)

Extraction/Concentration
(Purge & Trap or Solvent Dissolution)

Gas Chromatography
(Separation)

Mass Spectrometry
(Detection & Identification)

Data Acquisition & Analysis

Quantification & Reporting

Click to download full resolution via product page

Caption: General workflow for the GC-MS analysis of CFC-113.

Gas Chromatography Parameters
The following GC parameters are recommended for the analysis of CFC-113. These

parameters should be optimized based on the specific instrument and application.
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Parameter Recommended Setting

Column
Agilent J&W DB-624 or similar, 60 m x 0.25 mm

ID, 1.4 µm film thickness

Carrier Gas Helium, constant flow at 1.2 mL/min

Inlet Temperature 200 °C

Injection Mode Splitless (for trace analysis)

Oven Program
40 °C (hold for 5 min), ramp to 180 °C at 10

°C/min, hold for 2 min

Transfer Line Temp 250 °C

Mass Spectrometry Parameters
For high-sensitivity and selective detection of CFC-113, Selected Ion Monitoring (SIM) mode is

recommended. The characteristic mass fragments for CFC-113 can be determined from its

electron ionization mass spectrum.

Electron Ionization Mass Spectrum of CFC-113

The mass spectrum of CFC-113 is characterized by a base peak at m/z 151 and other

significant fragments. The NIST WebBook of Chemistry is a valuable resource for reference

mass spectra.[2]

Recommended SIM Ions for CFC-113

Ion (m/z) Role

151 Quantitation Ion

153 Qualification Ion

117 Qualification Ion

Sample Preparation Protocols
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Proper sample preparation is critical for accurate and reproducible results. The choice of

method depends on the sample matrix.

Protocol 1: Analysis of Water Samples via Purge and
Trap
This protocol is suitable for the analysis of CFC-113 in water samples at trace levels.

Principle: Purge and trap is a dynamic headspace technique where inert gas is bubbled

through the water sample, stripping the volatile organic compounds (VOCs) which are then

trapped on an adsorbent material. The trap is subsequently heated to desorb the analytes into

the GC-MS system.

Purge Cycle
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Caption: Workflow for Purge and Trap Sample Preparation.

Step-by-Step Protocol:

Sample Collection: Collect water samples in 40 mL amber glass vials with PTFE-lined septa.

Ensure no headspace is present.

Sample Preservation: If not analyzed immediately, store samples at 4 °C.

Purge and Trap System Parameters:

Purge Gas: Helium at 40 mL/min.

Purge Time: 11 minutes.

Trap Material: A multi-bed trap (e.g., Carbopack B/Carboxen 1000/Carboxen 1001) is

recommended.

Desorption Temperature: 250 °C.

Desorption Time: 2 minutes.

Bake Temperature: 270 °C for 8 minutes.

Analysis: Introduce a 5 mL aliquot of the water sample into the purge and trap system

coupled to the GC-MS.

Expected Performance: Based on literature, detection limits for CFC-113 in water using purge

and trap GC-ECD can be as low as 0.0043 pmol/kg.[5] With GC-MS in SIM mode, comparable

or even lower detection limits can be achieved.

Protocol 2: Analysis of Air Samples
This protocol is suitable for monitoring CFC-113 in ambient or indoor air.

Step-by-Step Protocol:
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Sample Collection: Collect air samples in evacuated Summa canisters.

Sample Introduction: Use a preconcentrator to trap a known volume of air. The trap is then

rapidly heated to inject the analytes into the GC-MS.

GC-MS Analysis: Analyze the sample using the GC-MS parameters outlined above.

Protocol 3: Analysis of Industrial Products
This protocol is for the determination of residual CFC-113 in solid or liquid industrial products

(e.g., polymers, cleaning agents).

Step-by-Step Protocol:

Sample Preparation:

Solid Samples: Accurately weigh a representative portion of the sample. Dissolve or

extract the sample in a high-purity solvent known to be free of CFC-113. Suitable solvents

include methanol, hexane, or isooctane. Sonication or gentle heating may be required to

facilitate dissolution/extraction.

Liquid Samples: Accurately weigh a portion of the liquid sample and dilute with a suitable

solvent if necessary.

Internal Standard: Add a known amount of an internal standard (e.g., bromochloromethane,

1,2-dichlorobenzene-d4) to the prepared sample.

Analysis:

Headspace-GC-MS: Transfer an aliquot of the prepared sample to a headspace vial. The

vial is heated to a specific temperature to allow the volatile CFC-113 to partition into the

headspace. An aliquot of the headspace is then injected into the GC-MS.

Direct Liquid Injection: If the concentration of CFC-113 is sufficiently high and the sample

matrix is clean, a direct liquid injection of the prepared sample into the GC-MS may be

possible.
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Quality Control and Validation
To ensure the trustworthiness of the analytical results, a robust quality control and validation

system must be in place.

Calibration: A multi-point calibration curve should be generated using certified reference

standards of CFC-113. The linearity of the curve should be verified (R² > 0.995).

Method Blank: An analysis of a blank sample (e.g., reagent water for aqueous analysis,

purified nitrogen for air analysis) should be performed with each batch of samples to check

for contamination.

Spike Recovery: A known amount of CFC-113 should be added to a sample matrix (matrix

spike) to assess the accuracy of the method. Recovery should typically be within 70-130%.

Precision: Replicate analyses of a standard or a sample should be performed to determine

the precision of the method, which should be expressed as the relative standard deviation

(RSD).

Summary of Quantitative Performance
The following table summarizes typical performance characteristics that can be expected for

the analysis of CFC-113 using the described methodologies.

Parameter Typical Value Matrix Method

Method Detection

Limit (MDL)
~0.004 pmol/kg Seawater

Purge & Trap GC-

ECD[5]

Method Detection

Limit (MDL)
5.36 x 10⁻¹⁸ M Groundwater

Purge & Trap GC-

MS[6]

Linearity (R²) > 0.99 - GC-MS

Precision (RSD) < 15% - GC-MS

Spike Recovery 70-130% - GC-MS

Conclusion
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The analytical methods detailed in this application note, centered around purge and trap and

headspace GC-MS, provide a robust and sensitive framework for the detection and

quantification of CFC-113 in a variety of environmental and industrial matrices. By carefully

selecting sample preparation techniques and optimizing GC-MS parameters, researchers and

scientists can achieve the low detection limits required for regulatory compliance and

environmental monitoring. The principles and protocols presented here for CFC-113 serve as a

valuable starting point for the analysis of other chlorofluorocarbons and related volatile organic

compounds.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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